3-Fluoro-4-(2-hydroxymethylphenyl)benzoic acid, 95%

• IUPAC Name: 3-fluoro-4-[2-(hydroxymethyl)phenyl]benzoic acid
• InChI: InChI=1S/C14H11FO3/c15-13-7-9(14(17)18)5-6-12(13)11-4-2-1-3-10(11)8-16/h1-7,16H,8H2,(H,17,18)
• InChI Key: GRBXNXHAGKDQKG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CO)C2=C(C=C(C=C2)C(=O)O)F
• Molecular Formula: C14H11FO3
• DSSTOX Substance ID: DTXSID90689045
• Molecular Weight: 246.23 g/mol
• CAS RN: 1261969-78-1

Description

3-Fluoro-4-(2-hydroxymethylphenyl)benzoic acid, 95% (3F-4HMB) is an organic compound belonging to the class of aromatic carboxylic acids. It is a colorless, crystalline solid with a pungent odor. It is insoluble in water but soluble in organic solvents. 3F-4HMB has a wide range of applications in the fields of medicine and chemistry. It has been studied for its potential use as an anti-inflammatory agent, as a therapeutic agent, and as a tool in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 3-Fluoro-4-(2-hydroxymethylphenyl)benzoic acid, 95% is not yet fully understood. However, it is believed that the compound acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). This enzyme is responsible for the production of pro-inflammatory molecules, which can lead to inflammation and pain. By inhibiting this enzyme, 3-Fluoro-4-(2-hydroxymethylphenyl)benzoic acid, 95% may reduce inflammation and pain.
Biochemical and Physiological Effects
3-Fluoro-4-(2-hydroxymethylphenyl)benzoic acid, 95% has been shown to possess anti-inflammatory properties. It has been shown to reduce the production of pro-inflammatory molecules, such as prostaglandins and leukotrienes, which can lead to inflammation and pain. It has also been shown to reduce the activity of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of pro-inflammatory molecules. Additionally, 3-Fluoro-4-(2-hydroxymethylphenyl)benzoic acid, 95% has been shown to possess antifungal activity and to possess antiviral activity.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-Fluoro-4-(2-hydroxymethylphenyl)benzoic acid, 95% for lab experiments is its availability. It is widely available in the form of a 95% pure powder, making it easy to obtain and use in experiments. Additionally, 3-Fluoro-4-(2-hydroxymethylphenyl)benzoic acid, 95% is relatively stable and has a low toxicity profile, making it safe to use in experiments.
One limitation of using 3-Fluoro-4-(2-hydroxymethylphenyl)benzoic acid, 95% for lab experiments is its relatively low solubility in water. This can make it difficult to use in experiments that require aqueous solutions. Additionally, 3-Fluoro-4-(2-hydroxymethylphenyl)benzoic acid, 95% is not very soluble in organic solvents, which can also make it difficult to use in certain experiments.

Future Directions

There are numerous potential future directions for research into the use of 3-Fluoro-4-(2-hydroxymethylphenyl)benzoic acid, 95%. One possible direction is to further investigate its potential use as an anti-inflammatory agent. Additionally, further research could be done to explore its potential use in the treatment of various diseases, such as cancer and diabetes. Another possible direction is to explore its potential use as a tool in the synthesis of other compounds. Finally, further research could be done to explore its potential use in the development of new drugs and therapies.

Synthesis Methods

3-Fluoro-4-(2-hydroxymethylphenyl)benzoic acid, 95% can be synthesized from the reaction of 4-hydroxybenzaldehyde and 3-fluorobenzoyl chloride in the presence of an acid catalyst. The reaction is carried out in a solvent such as acetonitrile or dichloromethane. The reaction is exothermic, and the product is obtained in high yields.

Scientific Research Applications

3-Fluoro-4-(2-hydroxymethylphenyl)benzoic acid, 95% has been studied extensively for its potential use in medicine and chemistry. It has been shown to possess anti-inflammatory properties, and has been used in the synthesis of other compounds. It has also been studied for its potential use in the treatment of certain diseases, such as cancer and diabetes.